Cas no 1804417-55-7 (Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate)

• Product Name: Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate
• CAS No: 1804417-55-7
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4807080
• Update Time: 2025-06-11

Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate

• Inchi： 1S/C11H10F2N2O2/c1-3-17-11(16)9-7(4-14)15-5-6(2)8(9)10(12)13/h5,10H,3H2,1-2H3
• InChI Key： XNFLTMZEHKDZJB-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=C(C#N)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate

Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1804417-55-7): A Comprehensive Overview

Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1804417-55-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a cyano group, a difluoromethyl substituent, and a methyl group on the pyridine ring contributes to its distinctive chemical properties and reactivity.

The Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate molecule has been extensively studied for its potential applications in drug discovery and development. Its structural features suggest that it may serve as a precursor in the synthesis of novel therapeutic agents targeting various diseases. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the design of small-molecule drugs due to their enhanced metabolic stability and improved binding affinity to biological targets.

In particular, the difluoromethyl group is known to enhance the lipophilicity and binding affinity of drug candidates, making it a preferred moiety in modern drug design. The cyano group, on the other hand, can participate in further functionalization reactions, allowing for the creation of more complex derivatives with tailored pharmacological properties. The methyl group at the 5-position of the pyridine ring further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological systems.

Recent studies have demonstrated the utility of Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of this compound, researchers have been able to develop potent inhibitors that selectively target specific kinases, thereby reducing side effects and improving therapeutic efficacy.

The cyano group in Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate can be further functionalized through various chemical reactions, such as hydrolysis or reduction, to introduce additional pharmacophores or improve solubility. This flexibility makes it a versatile building block for medicinal chemists seeking to develop new drug candidates. Moreover, the presence of a carboxylate ester group provides an additional site for modification, allowing for further derivatization and optimization of pharmacokinetic properties.

Agrochemical applications of Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate have also been explored. Fluorinated pyridines are known to exhibit herbicidal and insecticidal properties, making them valuable components in crop protection agents. The structural features of this compound suggest that it may contribute to the development of novel agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex pyridine core efficiently. These synthetic strategies not only enhance the scalability of production but also allow for greater control over the regioselectivity and stereochemistry of key intermediates.

In conclusion, Ethyl 2-cyano-4-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1804417-55-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with tailored pharmacological properties. Continued research into this compound is expected to yield novel therapeutic agents and sustainable agrochemical solutions that address global health and agricultural challenges.